Cas no 329222-74-4 (4-methoxy-3-(2,3,4,5,6-pentachlorophenoxy)methylbenzaldehyde)

• Product Name: 4-methoxy-3-(2,3,4,5,6-pentachlorophenoxy)methylbenzaldehyde
• CAS No: 329222-74-4
• MF: C₁₅H₉Cl₅O₃
• MW: 414.495159864426
• MDL: MFCD01114929
• CID: 3053915
• PubChem ID: 590886
• Update Time: 2025-09-22

4-methoxy-3-(2,3,4,5,6-pentachlorophenoxy)methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3-pentachlorophenyloxymethyl-benzaldehyde
• 4-methoxy-3-(2,3,4,5,6-pentachlorophenoxy)methylbenzaldehyde
• 4-Methoxy-3-((perchlorophenoxy)methyl)benzaldehyde
• 4-methoxy-3-(2,3,4,5,6-pentachlorophenoxymethyl)benzaldehyde
• Z275169770
• 4-Methoxy-3-[(2,3,4,5,6-pentachlorophenoxy)methyl]benzaldehyde #
• 4-methoxy-3-[(pentachlorophenoxy)methyl]benzaldehyde
• DTXSID601177288
• 4-Methoxy-3-((2,3,4,5,6-pentachlorophenoxy)methyl)benzaldehyde
• 4-methoxy-3-pentachlorophenyloxymethylbenzaldehyde
• Benzaldehyde, 3-pentachlorophenoxymethyl-4-methoxy-
• AK-968/37166293
• 4-Methoxy-3-(pentachlorophenoxymethyl)benzaldehyde
• 329222-74-4
• STK346886
• XIXCSLNZWBYGHA-UHFFFAOYSA-N
• EN300-227630
• ENA22274
• 4-Methoxy-3-[(2,3,4,5,6-pentachlorophenoxy)methyl]benzaldehyde
• CS-0302251
• AKOS000304093
• BBL038009

• MDL： MFCD01114929
• Inchi： 1S/C15H9Cl5O3/c1-22-9-3-2-7(5-21)4-8(9)6-23-15-13(19)11(17)10(16)12(18)14(15)20/h2-5H,6H2,1H3
• InChI Key： XIXCSLNZWBYGHA-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1OCC1C=C(C=O)C=CC=1OC)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 413.896482Da
• Monoisotopic Mass: 411.899433Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives